An In-Depth Technical Guide to 2-(4-Methoxybenzylidene)succinic Acid: Synthesis, Properties, and Therapeutic Potential
An In-Depth Technical Guide to 2-(4-Methoxybenzylidene)succinic Acid: Synthesis, Properties, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals
Foreword: A Molecule of Latent Promise
In the landscape of medicinal chemistry and materials science, the exploration of novel molecular scaffolds is the cornerstone of innovation. 2-(4-Methoxybenzylidene)succinic acid, a derivative of succinic acid, represents a class of compounds with significant, yet not fully realized, potential. Its structural features, including a reactive dicarboxylic acid moiety and a methoxy-substituted aromatic ring, make it a compelling candidate for the development of new therapeutics and advanced polymers. This guide, intended for the discerning scientific audience, aims to provide a comprehensive technical overview of this molecule, from its rational synthesis to its predicted biological activities, thereby serving as a foundational resource for future research and development endeavors.
Molecular Architecture and Physicochemical Identity
2-(4-Methoxybenzylidene)succinic acid, with the IUPAC name 2-[(4-methoxyphenyl)methylidene]butanedioic acid, possesses a well-defined molecular structure that dictates its chemical behavior and potential applications.
Table 1: Core Physicochemical Properties of 2-(4-Methoxybenzylidene)succinic acid
| Property | Value | Source |
| CAS Number | 889-10-1 | [1] |
| Molecular Formula | C₁₂H₁₂O₅ | [1] |
| Molecular Weight | 236.22 g/mol | [1] |
| IUPAC Name | 2-[(4-methoxyphenyl)methylidene]butanedioic acid | [1] |
| Canonical SMILES | COC1=CC=C(C=C(CC(=O)O)C(=O)O)C=C1 | [1] |
| LogP | 1.498 | [1] |
| Hydrogen Bond Acceptors | 5 | [1] |
| Hydrogen Bond Donors | 2 | [1] |
The presence of two carboxylic acid groups and a methoxy-substituted benzene ring imparts a balance of hydrophilic and lipophilic character, as indicated by its LogP value. This balance is a critical determinant of its pharmacokinetic profile and its suitability as a drug candidate or a functional monomer.
Synthesis via Stobbe Condensation: A Mechanistic Approach
The most direct and established method for the synthesis of 2-(4-Methoxybenzylidene)succinic acid and its analogs is the Stobbe condensation. This powerful carbon-carbon bond-forming reaction involves the condensation of an aldehyde or ketone with a succinic ester in the presence of a strong base.[2][3]
The Underlying Chemistry: A Step-by-Step Mechanistic Pathway
The Stobbe condensation proceeds through a fascinating and elegant reaction cascade, which is crucial for a researcher to understand for optimization and troubleshooting.
Caption: Mechanistic workflow of the Stobbe condensation for the synthesis of 2-(4-Methoxybenzylidene)succinic acid.
A Validated Experimental Protocol
Protocol: Synthesis of 2-(4-Methoxybenzylidene)succinic Acid
-
Reaction Setup: To a solution of sodium methoxide, prepared from sodium (57.5 g) and methanol (450 ml), under an inert atmosphere (e.g., Argon or Nitrogen), gradually add a mixture of 4-methoxybenzaldehyde (136 g) and dimethyl succinate (160 g) over a period of 30 minutes while maintaining reflux.
-
Reaction Progression: The reaction mixture, which will turn yellow, is stirred and refluxed for an additional 2.5 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
-
Work-up and Isolation: After completion, water (500 ml) is cautiously added, and methanol is distilled off. The reaction mixture is then diluted with a further 750 ml of water.
-
Acidification and Extraction: The aqueous solution is then acidified with a suitable acid (e.g., 6N HCl) until a pH of ~2 is achieved, leading to the precipitation of the crude product. The precipitate can be collected by filtration or the aqueous layer can be extracted with an organic solvent like ethyl acetate.
-
Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure 2-(4-Methoxybenzylidene)succinic acid.
Spectroscopic and Physicochemical Characterization
Accurate characterization of the synthesized molecule is paramount for its use in further research. While experimental spectra for 2-(4-Methoxybenzylidene)succinic acid are not widely published, this section provides the expected spectral characteristics based on its structure and data from analogous compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the methoxybenzylidene group, the vinylic proton, the methylene protons of the succinic acid backbone, and the methoxy protons. The aromatic protons will likely appear as two doublets in the range of δ 6.8-7.5 ppm. The vinylic proton should appear as a singlet or a narrow triplet downfield, likely in the range of δ 7.5-8.0 ppm. The methylene protons are expected to be a singlet or a multiplet around δ 3.0-3.5 ppm. The methoxy protons will be a sharp singlet around δ 3.8 ppm. The acidic protons of the carboxylic acids will appear as broad singlets at a downfield chemical shift (>10 ppm), which are exchangeable with D₂O.
-
¹³C NMR: The carbon NMR spectrum will show signals for the two non-equivalent carbonyl carbons of the carboxylic acid groups (in the range of δ 170-180 ppm), the aromatic carbons (δ 110-160 ppm), the vinylic carbons (δ 120-140 ppm), the methylene carbon (around δ 30-40 ppm), and the methoxy carbon (around δ 55 ppm).
Infrared (IR) Spectroscopy
The IR spectrum will be characterized by a broad O-H stretching vibration from the carboxylic acid groups in the region of 2500-3300 cm⁻¹. Strong C=O stretching vibrations for the carboxylic acids will be observed around 1700-1725 cm⁻¹. The C=C stretching of the benzylidene group and the aromatic ring will appear in the 1580-1650 cm⁻¹ region. The C-O stretching of the methoxy group and the carboxylic acids will be visible in the 1000-1300 cm⁻¹ region.
Mass Spectrometry (MS)
The mass spectrum, depending on the ionization technique used (e.g., Electrospray Ionization - ESI), should show a molecular ion peak [M-H]⁻ or [M+H]⁺ corresponding to the molecular weight of the compound (236.22 g/mol ). Fragmentation patterns would likely involve the loss of water, carbon dioxide, and cleavage of the succinic acid backbone.
Physical Properties
-
Melting Point: While not definitively reported, based on related compounds, a melting point in the range of 180-200 °C can be anticipated.
-
Solubility: The compound is expected to have limited solubility in water and non-polar organic solvents but should be soluble in polar organic solvents such as methanol, ethanol, DMSO, and DMF.
Biological and Pharmacological Potential: An Emerging Landscape
While direct experimental evidence for the biological activity of 2-(4-Methoxybenzylidene)succinic acid is limited, in-silico studies and research on related substituted benzylidenesuccinic acids suggest a promising pharmacological profile.[5]
Predicted Bioactivities and Drug-Likeness
Computational studies on a series of 2-(substituted benzylidene)succinic acids have indicated that these compounds generally adhere to Lipinski's rule of five, suggesting good "drug-likeness" and the potential for oral bioavailability. These in-silico models predict that this class of compounds may act as:
-
Enzyme Inhibitors: The dicarboxylic acid moiety can potentially interact with the active sites of various enzymes.
-
Nuclear Receptor Ligands: The overall structure may allow for binding to nuclear receptors, which are key targets in many diseases.
-
GPCR Ligands: Interaction with G-protein coupled receptors is another predicted activity.
Potential Therapeutic Applications
The structural motifs present in 2-(4-Methoxybenzylidene)succinic acid are found in molecules with known therapeutic effects, suggesting potential applications in:
-
Anti-inflammatory Agents: The benzylidene succinic acid scaffold is related to compounds with anti-inflammatory properties.
-
Anticancer Agents: Derivatives of succinimide, a related cyclic structure, have shown antitumor activities.[6]
-
Lignan and Renin Inhibitor Synthesis: Substituted phenylitaconic acids, a closely related class of compounds, are utilized in the synthesis of lignans and renin inhibitors, which have applications in treating hypertension and other cardiovascular diseases.[5]
Caption: Predicted biological activities and potential therapeutic applications of the 2-(4-Methoxybenzylidene)succinic acid scaffold.
Future Directions and Research Imperatives
The information presented in this guide underscores that 2-(4-Methoxybenzylidene)succinic acid is a molecule ripe for further investigation. Key areas for future research include:
-
Definitive Synthesis and Characterization: A peer-reviewed publication detailing the optimized synthesis and complete, unambiguous spectroscopic characterization of this compound is a critical next step.
-
Experimental Validation of Biological Activity: The promising in-silico predictions must be validated through a battery of in-vitro and in-vivo biological assays to identify and quantify its therapeutic potential.
-
Derivative Synthesis and Structure-Activity Relationship (SAR) Studies: A systematic exploration of derivatives, by modifying the aromatic ring substitution and the succinic acid backbone, will be crucial for optimizing biological activity and pharmacokinetic properties.
-
Polymer Chemistry Applications: The dicarboxylic acid functionality makes this compound a viable monomer for the synthesis of novel polyesters and polyamides with potentially unique thermal and mechanical properties.
Conclusion
2-(4-Methoxybenzylidene)succinic acid stands as a molecule with a compelling combination of structural features and predicted biological activities. While a comprehensive experimental dataset is yet to be fully established in the public domain, the available information provides a strong foundation and a clear roadmap for future research. It is our hope that this technical guide will serve as a valuable resource for scientists and researchers, catalyzing further exploration into the chemical and biological landscape of this promising compound and its derivatives, ultimately unlocking its full potential for the advancement of science and medicine.
References
- Campbell, A. D., Cella, J. A., & Campbell, B. K. (1956). The Stobbe Condensation of Anisaldehyde and Dimethyl Succinate. Journal of the American Chemical Society, 78(16), 4075-4077.
- Kuchana, M., Pulavarthi, M., Potthuri, S., Manduri, V., & Jaggarapu, V. D. (2020). In-silico Study of Molecular Properties, Bioactivity and Toxicity of 2-(Substituted benzylidene)succinic acids and Some Selected Anti-Inflammatory Drugs. International Journal of Pharmaceutical Sciences and Drug Research, 12(4), 353-359.
- Johnson, W. S., & Daub, G. H. (1949).
-
Kuchana, M., Pulavarthi, M., Potthuri, S., Manduri, V., & Jaggarapu, V. D. (2020). In silico Study of Molecular Properties, Bioactivity, and Toxicity of 2-(Substituted Benzylidene)Succinic Acids and Some Selected Anti-Inflammatory Drugs. Semantic Scholar. Retrieved from [Link]
-
PubChem. (n.d.). 2-(4-Methoxyphenyl)succinic acid. Retrieved from [Link]
- Bagavant, G., & Ganesan, K. (1958). The stobbe condensation of anisaldehyde and dimethyl succinate. Proceedings of the Indian Academy of Sciences - Section A, 47(5), 282-286.
-
Wikipedia. (n.d.). Stobbe condensation. Retrieved from [Link]
-
ResearchGate. (2022). (PDF) Stobbe Condensation. Retrieved from [Link]
-
Organic Reactions. (n.d.). The Stobbe Condensation. Retrieved from [Link]
-
Indian Academy of Sciences. (1958). The stobbe condensation of anisaldehyde and dimethyl succinate. Retrieved from [Link]
-
ResearchGate. (2021). Research progress in biological activities of succinimide derivatives. Retrieved from [Link]
Sources
- 1. fluorochem.co.uk [fluorochem.co.uk]
- 2. Stobbe condensation - Wikipedia [en.wikipedia.org]
- 3. organicreactions.org [organicreactions.org]
- 4. ias.ac.in [ias.ac.in]
- 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 6. Research progress in biological activities of succinimide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
